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Compound of Interest

Compound Name: Jps016 (tfa)

Cat. No.: B15139093

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Jps016 (TFA), a potent proteolysis targeting chimera (PROTAC) designed to
degrade Class | histone deacetylases (HDACSs). Adherence to these guidelines is crucial for
ensuring the stability, activity, and reproducibility of experimental results.

Introduction to Jps016 (TFA)

Jps016 is a benzamide-based PROTAC that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin
ligase to induce the degradation of HDAC1 and HDAC2.[1][2][3] This targeted protein
degradation leads to downstream effects such as the induction of apoptosis and cell cycle
arrest in cancer cells.[1][2][4][5] The trifluoroacetate (TFA) salt form is often used in research

settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Jps016 (TFA) is provided in the
table below.
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Property Value Reference
Molecular Formula C50H64F3N7010S [1]
Molecular Weight 1012.14 g/mol [1]
Appearance Off-white to light yellow solid [3]

Purity >97%

Stock Solution Preparation
Solubility

Jps016 (TFA) is highly soluble in dimethyl sulfoxide (DMSO).[1]

Solvent Concentration Notes Reference

Ultrasonic assistance
may be required. Use
100 mg/mL (98.80 freshly opened,
DMSO [1][3]
mM) anhydrous DMSO as
the compound is

hygroscopic.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. Adjustments can be made

for different desired concentrations using the provided tables.
Materials:

e Jps016 (TFA) solid

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene or glass vial

o Calibrated micropipettes and sterile, filtered pipette tips
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e \ortex mixer

o Ultrasonic bath

Procedure:

Aliquoting: Allow the vial of Jps016 (TFA) to equilibrate to room temperature before opening
to prevent condensation.

» Weighing: Accurately weigh the desired amount of Jps016 (TFA) solid in a sterile vial. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 10.12 mg of Jps016 (TFA).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
Jps016 (TFA) solid. To prepare a 10 mM solution, for every 1 mg of Jps016 (TFA), add 98.8
uL of DMSO.[1]

» Dissolution: Vortex the solution thoroughly. If the solid does not fully dissolve, sonicate the
vial in an ultrasonic bath for a short period. To aid dissolution, the tube may be warmed to
37°C.[1]

» Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

Stock Solution Dilution Table

The following table provides the required volume of solvent to prepare stock solutions of
different concentrations.[1][3]
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Desired Concentration Mass of Jps016 (TFA) Volume of DMSO to Add
1mM 1mg 988 uL

5mg 4.94 mL

10 mg 9.88 mL

5 mM 1mg 197.6 uL

5 mg 988 uL

10 mg 1.98 mL

10 mM 1mg 98.8 uL

5 mg 494 pL

10 mg 988 uL

Storage and Stability

Proper storage is critical to maintain the integrity of Jps016 (TFA) stock solutions.

Storage . .
Shelf Life Recommendations Reference
Temperature

Protect from light and
-20°C 1 month ] [11[3]
store under nitrogen.

Protect from light and
store under nitrogen.
This is the
-80°C 6 months [11[3]
recommended
temperature for long-

term storage.

Important Considerations:

o Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes
is highly recommended to prevent degradation.[3]
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e Protect from Light: Jps016 (TFA) is light-sensitive and should be stored in amber or foil-
wrapped vials.[1][3]

 Inert Atmosphere: For optimal stability, storing the compound under a nitrogen atmosphere is
advised.[1][3]

Mechanism of Action and Signaling Pathways

Jps016 functions as a PROTAC by forming a ternary complex between the target protein
(HDAC1/2) and the VHL E3 ubiquitin ligase, leading to the ubiquitination and subsequent
proteasomal degradation of the target.[4][5] This degradation of HDAC1/2 results in
downstream cellular effects, including the induction of apoptosis and cell cycle arrest.[1][4][5]
The activity of Jps016 has also been linked to transcriptional changes in the AKT/mTOR
signaling pathway.[6]
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Fig. 1: Jps016 Mechanism of Action.
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Fig. 2: Stock Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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